N-(2,5-dimethoxyphenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H23N3O5S/c1-27-15-6-9-18(28-2)17(12-15)23-21(26)13-31-22-10-7-16(24-25-22)14-5-8-19(29-3)20(11-14)30-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: XTUQPSBRIAVZMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(C=C2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide, also known as DPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. DPTA is a thioacetamide derivative that has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized in the synthesis of complex organic structures, such as the core of shermilamine alkaloids. This includes processes like oxidative cyclisation, which is a critical step in creating intricate molecular architectures (Townsend & Jackson, 2003).
• Research also involves the development of new derivatives of triazolo[3,4-b][1,3,4]thiadiazin-3-yl, showcasing the versatility of the compound in creating diverse chemical structures with potential biological activities (Shakir, Ali, & Hussain, 2017).

Potential Pharmacological Applications

• Investigations into the anticonvulsant properties of similar compounds reveal the potential for N-(2,5-dimethoxyphenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide derivatives in treating epilepsy. This research includes in silico and in vivo pharmacological studies, highlighting the compound's multifactorial mechanism of anticonvulsant activity (Severina et al., 2020).

Molecular Docking and ADMET Studies

• The compound's derivatives have been studied using molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis. These studies are crucial for predicting the pharmacokinetic profile and understanding the molecular interactions of potential pharmaceuticals (Rehwald et al., 2000).

Antioxidant Properties

• Some derivatives of N-(2,5-dimethoxyphenyl)-2-((6-(3,4-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide have shown significant antioxidant abilities, indicating their potential use in combating oxidative stress-related diseases (Dovbnya et al., 2022).

Antimicrobial Applications

• Research has also explored the synthesis of novel compounds with potential antimicrobial properties. This includes the preparation of pyridazin, thienopyridazine, and pyrimidothienopyridazine derivatives, highlighting the compound's relevance in developing new antimicrobial agents (Al-Kamali & Al-Hazmi, 2014).